Cas no 2639455-44-8 (3-bromo-5-chloro-2-(chloromethyl)thiophene)

• Product Name: 3-bromo-5-chloro-2-(chloromethyl)thiophene
• CAS No: 2639455-44-8
• MF: C₅H₃BrCl₂S
• MW: 245.952317476273
• CID: 6092938
• PubChem ID: 20471316
• Update Time: 2025-08-05

3-bromo-5-chloro-2-(chloromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-chloro-2-(chloromethyl)thiophene
• Thiophene, 3-bromo-5-chloro-2-(chloromethyl)-
• EN300-7152736
• 2639455-44-8

• Inchi： 1S/C5H3BrCl2S/c6-3-1-5(8)9-4(3)2-7/h1H,2H2
• InChI Key： HPMWNNPINKUJNX-UHFFFAOYSA-N
• SMILES： C1(CCl)SC(Cl)=CC=1Br

Computed Properties

• Exact Mass: 243.85159g/mol
• Monoisotopic Mass: 243.85159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.825±0.06 g/cm3(Predicted)
• Boiling Point: 261.7±35.0 °C(Predicted)

Additional information on 3-bromo-5-chloro-2-(chloromethyl)thiophene

3-Bromo-5-Chloro-2-(Chloromethyl)Thiophene: A Comprehensive Overview

3-Bromo-5-Chloro-2-(Chloromethyl)Thiophene (CAS No. 2639455-44-8) is a heterocyclic compound that has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound belongs to the class of thiophenes, which are five-membered aromatic rings containing one sulfur atom. The presence of bromine and chlorine substituents at specific positions on the thiophene ring introduces interesting electronic and steric effects, making it a valuable molecule for various chemical transformations and material science applications.

The molecular structure of 3-bromo-5-chloro-2-(chloromethyl)thiophene is characterized by a thiophene ring with substituents at positions 2, 3, and 5. The bromine atom is located at position 3, while chlorine atoms are present at positions 5 and as part of the chloromethyl group (-CH2Cl) at position 2. This substitution pattern not only enhances the molecule's stability but also imparts reactivity that can be exploited in synthetic chemistry. Recent studies have highlighted the importance of such substituted thiophenes in the development of advanced materials, including organic semiconductors and sensors.

One of the most notable applications of 3-bromo-5-chloro-2-(chloromethyl)thiophene is in the synthesis of functional materials. Researchers have demonstrated that this compound can serve as a building block for constructing two-dimensional (2D) materials, such as graphene analogs, due to its planar structure and conjugated π-system. The incorporation of halogen atoms further enhances the electronic properties of these materials, making them suitable for use in flexible electronics and energy storage devices.

In addition to its role in materials science, 3-bromo-5-chloro-2-(chloromethyl)thiophene has shown promise in medicinal chemistry. The compound's ability to undergo various nucleophilic aromatic substitutions makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies have explored its potential as a precursor for anti-cancer agents, where the halogen substituents can be replaced with functional groups that target specific biological pathways.

The synthesis of 3-bromo-5-chloro-2-(chloromethyl)thiophene typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the chlorination of a bromothiophene derivative followed by alkylation to introduce the chloromethyl group. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, reducing reaction times while maintaining product quality.

From an environmental standpoint, understanding the degradation pathways of 3-bromo-5-chloro-2-(chloromethyl)thiophene is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound can undergo biodegradation into less harmful byproducts. This knowledge is essential for developing sustainable chemical processes that minimize environmental footprint.

In conclusion, 3-bromo-5-chloro-2-(chloromethyl)thiophene (CAS No. 2639455-44-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in the development of next-generation technologies. As research continues to uncover new potentials for this compound, its role in shaping future innovations in chemistry and beyond will undoubtedly grow.